![molecular formula C17H15ClN2O3 B8332616 3-Chloro-4-[(6,7-dimethoxy-4-quinolyl)oxy]aniline CAS No. 347161-75-5](/img/structure/B8332616.png)
3-Chloro-4-[(6,7-dimethoxy-4-quinolyl)oxy]aniline
Cat. No. B8332616
M. Wt: 330.8 g/mol
InChI Key: DCFZOECVVBSZLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07135466B2
Procedure details
Sodium hydride (60 wt %, 0.72 g) was added to dimethyl sulfoxide (10 ml), and the mixture was stirred at 50° C. for 20 min. 4-Amino-3-chlorophenol hydrochloride (1.61 g) was added thereto, and the mixture was stirred at room temperature for 10 min. Next, 4-chloro-6,7-dimethoxyquinoline (1.00 g) was added thereto, and the mixture was stirred at 100° C. overnight. Water was added to the reaction solution, and the mixture was extracted with chloroform. The chloroform layer was then washed with a saturated aqueous sodium hydrogencarbonate solution and was dried over anhydrous sodium sulfate. The solvent was removed by distillation under the reduced pressure. Methanol was added to the residue, and the precipitated crystal was collected by suction filtration to give the title compound (0.80 g, yield 60%).
Name
Yield
60%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].CS(C)=O.[ClH:7].[NH2:8][C:9]1[CH:14]=[CH:13][C:12]([OH:15])=[CH:11][C:10]=1Cl.Cl[C:18]1[C:27]2[C:22](=[CH:23][C:24]([O:30][CH3:31])=[C:25]([O:28][CH3:29])[CH:26]=2)[N:21]=[CH:20][CH:19]=1>O>[Cl:7][C:11]1[CH:10]=[C:9]([CH:14]=[CH:13][C:12]=1[O:15][C:18]1[C:27]2[C:22](=[CH:23][C:24]([O:30][CH3:31])=[C:25]([O:28][CH3:29])[CH:26]=2)[N:21]=[CH:20][CH:19]=1)[NH2:8] |f:0.1,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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0.72 g
|
|
Type
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reactant
|
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Smiles
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[H-].[Na+]
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|
Name
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|
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Quantity
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10 mL
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|
Type
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reactant
|
|
Smiles
|
CS(=O)C
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Step Two
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Name
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|
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Quantity
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1.61 g
|
|
Type
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reactant
|
|
Smiles
|
Cl.NC1=C(C=C(C=C1)O)Cl
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Step Three
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Name
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|
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Quantity
|
1 g
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|
Type
|
reactant
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|
Smiles
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ClC1=CC=NC2=CC(=C(C=C12)OC)OC
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
|
|
Details
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the mixture was stirred at 50° C. for 20 min
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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the mixture was stirred at room temperature for 10 min
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|
Duration
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10 min
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STIRRING
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Type
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STIRRING
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|
Details
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the mixture was stirred at 100° C. overnight
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|
Duration
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8 (± 8) h
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the mixture was extracted with chloroform
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WASH
|
Type
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WASH
|
|
Details
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The chloroform layer was then washed with a saturated aqueous sodium hydrogencarbonate solution
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
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|
Details
|
was dried over anhydrous sodium sulfate
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent was removed by distillation under the reduced pressure
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ADDITION
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Type
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ADDITION
|
|
Details
|
Methanol was added to the residue
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitated crystal was collected by suction filtration
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Outcomes
Product
Details
Reaction Time |
20 min |
|
Name
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|
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Type
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product
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|
Smiles
|
ClC=1C=C(N)C=CC1OC1=CC=NC2=CC(=C(C=C12)OC)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.8 g | |
| YIELD: PERCENTYIELD | 60% | |
| YIELD: CALCULATEDPERCENTYIELD | 54.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
